Cas no 2411253-11-5 (2-Chloro-N-[[2-[(2-fluorophenyl)methoxy]-3-methoxyphenyl]methyl]-N-methylpropanamide)
2-Chloro-N-[[2-[(2-fluorophenyl)methoxy]-3-methoxyphenyl]methyl]-N-methylpropanamide Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-N-({2-[(2-fluorophenyl)methoxy]-3-methoxyphenyl}methyl)-N-methylpropanamide
- 2-Chloro-N-[[2-[(2-fluorophenyl)methoxy]-3-methoxyphenyl]methyl]-N-methylpropanamide
- Z3995632594
-
- Inchi: 1S/C19H21ClFNO3/c1-13(20)19(23)22(2)11-14-8-6-10-17(24-3)18(14)25-12-15-7-4-5-9-16(15)21/h4-10,13H,11-12H2,1-3H3
- InChI Key: GLWOCIOGSJVVQL-UHFFFAOYSA-N
- SMILES: ClC(C)C(N(C)CC1C=CC=C(C=1OCC1C=CC=CC=1F)OC)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 426
- XLogP3: 3.8
- Topological Polar Surface Area: 38.8
2-Chloro-N-[[2-[(2-fluorophenyl)methoxy]-3-methoxyphenyl]methyl]-N-methylpropanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7559804-0.05g |
2-chloro-N-({2-[(2-fluorophenyl)methoxy]-3-methoxyphenyl}methyl)-N-methylpropanamide |
2411253-11-5 | 95.0% | 0.05g |
$212.0 | 2025-02-24 |
2-Chloro-N-[[2-[(2-fluorophenyl)methoxy]-3-methoxyphenyl]methyl]-N-methylpropanamide Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
Additional information on 2-Chloro-N-[[2-[(2-fluorophenyl)methoxy]-3-methoxyphenyl]methyl]-N-methylpropanamide
Research Brief on 2-Chloro-N-[[2-[(2-fluorophenyl)methoxy]-3-methoxyphenyl]methyl]-N-methylpropanamide (CAS: 2411253-11-5)
Recent studies on 2-Chloro-N-[[2-[(2-fluorophenyl)methoxy]-3-methoxyphenyl]methyl]-N-methylpropanamide (CAS: 2411253-11-5) have highlighted its potential as a novel bioactive compound in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its possible applications in drug development, particularly in targeting specific enzymatic pathways and receptor interactions. The following brief synthesizes the latest findings and contextualizes its significance within the broader landscape of medicinal chemistry.
The molecular structure of 2-Chloro-N-[[2-[(2-fluorophenyl)methoxy]-3-methoxyphenyl]methyl]-N-methylpropanamide incorporates a chloro-substituted propanamide backbone, coupled with a fluorophenyl methoxy group, which is hypothesized to enhance its binding affinity to certain biological targets. Recent in vitro studies have demonstrated its inhibitory effects on key enzymes involved in inflammatory pathways, suggesting potential therapeutic applications for conditions such as autoimmune disorders and chronic inflammation. Researchers have employed computational docking simulations to elucidate its interaction mechanisms, revealing high specificity for active sites in target proteins.
In addition to its enzymatic inhibition properties, preliminary pharmacological evaluations have explored the compound's pharmacokinetic profile. Studies indicate moderate bioavailability and metabolic stability, though further optimization may be required to improve its half-life and tissue penetration. Notably, the fluorophenyl moiety appears to contribute to its resistance to rapid degradation, a feature that could be leveraged in the design of derivative compounds with enhanced efficacy.
The synthesis of 2-Chloro-N-[[2-[(2-fluorophenyl)methoxy]-3-methoxyphenyl]methyl]-N-methylpropanamide has also been a focus of recent research, with efforts directed toward scalable and cost-effective production methods. A 2023 study published in the Journal of Medicinal Chemistry detailed a streamlined synthetic route involving a four-step process, achieving a yield of 68% with high purity. This advancement addresses previous challenges related to the compound's complex stereochemistry and reactive intermediates, paving the way for larger-scale preclinical testing.
Despite these promising developments, challenges remain in translating these findings into clinical applications. Toxicity assessments have identified potential off-target effects at higher concentrations, underscoring the need for structural modifications to improve selectivity. Collaborative efforts between academic and industrial researchers are underway to refine the compound's safety profile while retaining its bioactive properties.
In conclusion, 2-Chloro-N-[[2-[(2-fluorophenyl)methoxy]-3-methoxyphenyl]methyl]-N-methylpropanamide represents a compelling candidate for further investigation in drug discovery. Its dual functionality as an enzyme inhibitor and its modifiable chemical framework position it as a versatile scaffold for developing next-generation therapeutics. Future research will likely focus on optimizing its pharmacodynamic properties and expanding its applicability to a broader range of diseases.
2411253-11-5 (2-Chloro-N-[[2-[(2-fluorophenyl)methoxy]-3-methoxyphenyl]methyl]-N-methylpropanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)